Cas no 1448031-40-0 (1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide
• CAS No: 1448031-40-0
• MF: C₁₈H₂₄ClNO₂S
• MW: 353.906662940979
• CID: 6185608
• PubChem ID: 71804871
• Update Time: 2025-06-08

1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide
• AKOS024557278
• 1448031-40-0
• 1-(4-CHLOROPHENYL)-N-[(3-METHOXYTHIOLAN-3-YL)METHYL]CYCLOPENTANE-1-CARBOXAMIDE
• 1-(4-chlorophenyl)-N-((3-methoxytetrahydrothiophen-3-yl)methyl)cyclopentanecarboxamide
• F6420-0684

• Inchi： 1S/C18H24ClNO2S/c1-22-17(10-11-23-13-17)12-20-16(21)18(8-2-3-9-18)14-4-6-15(19)7-5-14/h4-7H,2-3,8-13H2,1H3,(H,20,21)
• InChI Key： OORSTGUVJUVFSI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCC2(CSCC2)OC)=O)CCCC1

Computed Properties

• Exact Mass: 353.1216279g/mol
• Monoisotopic Mass: 353.1216279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide (CAS No. 1448031-40-0)

The compound 1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide (CAS No. 1448031-40-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-chlorophenyl moiety, a cyclopentane-1-carboxamide core, and a 3-methoxythiolan-3-yl substituent. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for versatile modifications to optimize biological activity or physical properties.

In recent years, the demand for novel small-molecule therapeutics and functional materials has driven interest in compounds like 1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide. Its structural complexity aligns with current trends in drug discovery, where heterocyclic compounds and chiral building blocks play pivotal roles. The presence of both thiolane and methoxy groups in its structure makes it a candidate for studying molecular interactions in enzymatic systems or as a precursor for catalysts in asymmetric synthesis.

From a synthetic chemistry perspective, the cyclopentane-1-carboxamide backbone of this compound offers a stable scaffold for further derivatization. The 4-chlorophenyl group is known to influence lipophilicity and binding affinity in bioactive molecules, a topic frequently searched in medicinal chemistry forums. Meanwhile, the 3-methoxythiolan-3-yl segment introduces stereochemical diversity, a hot topic in AI-driven drug design platforms. These attributes make CAS No. 1448031-40-0 a subject of academic papers and patent applications focusing on structure-activity relationships (SAR).

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are exploring sustainable synthetic routes for such molecules to minimize waste and energy consumption—a trend reflected in search queries like "eco-friendly synthesis of carboxamides". The compound’s potential biodegradability, inferred from its ester-like linkages, could align with the growing emphasis on benign-by-design chemicals in industrial applications.

Analytical characterization of 1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying purity and stereochemistry, addressing common search terms like "how to confirm molecular structure of complex amides". The compound’s CAS registry number (1448031-40-0) ensures precise identification across scientific databases, facilitating collaboration in open-access research initiatives.

In summary, 1-(4-chlorophenyl)-N-(3-methoxythiolan-3-yl)methylcyclopentane-1-carboxamide represents a convergence of synthetic innovation and applied research. Its multifaceted chemistry resonates with contemporary interests in targeted drug delivery, materials engineering, and computational molecular modeling. As scientific inquiries evolve, this compound is poised to remain a point of reference in discussions about next-generation functional molecules.